2,4-dinitrophenylaminocaproyltyrosine
2,4-dinitrophenylaminocaproyltyrosine
Brand Name:
Vulcanchem
CAS No.:
104077-24-9
VCID:
VC0218034
InChI:
InChI=1S/C21H24N4O8/c26-16-8-5-14(6-9-16)12-18(21(28)29)23-20(27)4-2-1-3-11-22-17-10-7-15(24(30)31)13-19(17)25(32)33/h5-10,13,18,22,26H,1-4,11-12H2,(H,23,27)(H,28,29)/t18-/m0/s1
SMILES:
C1=CC(=CC=C1CC(C(=O)O)NC(=O)CCCCCNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])O
Molecular Formula:
C15H24N2O3
Molecular Weight:
460.4 g/mol
2,4-dinitrophenylaminocaproyltyrosine
CAS No.: 104077-24-9
Main Products
VCID: VC0218034
Molecular Formula: C15H24N2O3
Molecular Weight: 460.4 g/mol
| CAS No. | 104077-24-9 |
|---|---|
| Product Name | 2,4-dinitrophenylaminocaproyltyrosine |
| Molecular Formula | C15H24N2O3 |
| Molecular Weight | 460.4 g/mol |
| IUPAC Name | (2S)-2-[6-(2,4-dinitroanilino)hexanoylamino]-3-(4-hydroxyphenyl)propanoic acid |
| Standard InChI | InChI=1S/C21H24N4O8/c26-16-8-5-14(6-9-16)12-18(21(28)29)23-20(27)4-2-1-3-11-22-17-10-7-15(24(30)31)13-19(17)25(32)33/h5-10,13,18,22,26H,1-4,11-12H2,(H,23,27)(H,28,29)/t18-/m0/s1 |
| Standard InChIKey | JUCODPLCOTZQPD-SFHVURJKSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C[C@@H](C(=O)O)NC(=O)CCCCCNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])O |
| SMILES | C1=CC(=CC=C1CC(C(=O)O)NC(=O)CCCCCNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])O |
| Canonical SMILES | C1=CC(=CC=C1CC(C(=O)O)NC(=O)CCCCCNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])O |
| Synonyms | 2,4-dinitrophenylaminocaproyl-L-tyrosine 2,4-dinitrophenylaminocaproyltyrosine DNP-AC-Ty |
| PubChem Compound | 128492 |
| Last Modified | Nov 11 2021 |
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